Cas no 2171689-22-6 (2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyloxolan-3-ylformamido}butanoic acid)

• Product Name: 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyloxolan-3-ylformamido}butanoic acid
• CAS No: 2171689-22-6
• MF: C₂₅H₂₈N₂O₆
• MW: 452.499627113342
• CID: 6169980
• PubChem ID: 165811880
• Update Time: 2025-06-11

2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyloxolan-3-ylformamido}butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyloxolan-3-ylformamido}butanoic acid
• 2-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methyloxolan-3-yl]formamido}butanoic acid
• EN300-1490008
• 2171689-22-6

• Inchi： 1S/C25H28N2O6/c1-3-20(22(28)29)26-23(30)25(2)14-32-13-21(25)27-24(31)33-12-19-17-10-6-4-8-15(17)16-9-5-7-11-18(16)19/h4-11,19-21H,3,12-14H2,1-2H3,(H,26,30)(H,27,31)(H,28,29)
• InChI Key： SIDQQMXEUBMCGL-UHFFFAOYSA-N
• SMILES： O1CC(C(C(NC(C(=O)O)CC)=O)(C)C1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 452.19473662g/mol
• Monoisotopic Mass: 452.19473662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 722
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 114Ų

Additional information on 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyloxolan-3-ylformamido}butanoic acid

Research Brief on 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyloxolan-3-ylformamido}butanoic acid (CAS: 2171689-22-6)

The compound 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyloxolan-3-ylformamido}butanoic acid (CAS: 2171689-22-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, serves as a critical intermediate in peptide synthesis and drug development. Recent studies have explored its potential applications in targeted drug delivery, enzyme inhibition, and as a building block for novel therapeutics. The presence of the fluorenylmethoxycarbonyl (Fmoc) protecting group enhances its stability and reactivity, making it a valuable tool in solid-phase peptide synthesis (SPPS).

Recent research has focused on optimizing the synthesis and purification processes of 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyloxolan-3-ylformamido}butanoic acid to improve yield and purity. Advanced chromatographic techniques, such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS), have been employed to characterize the compound and ensure its suitability for pharmaceutical applications. Studies have also investigated its compatibility with various coupling reagents and solvents, which are crucial for its integration into peptide synthesis workflows.

In addition to its synthetic utility, this compound has shown promise in biological assays. Preliminary data suggest that it may exhibit moderate inhibitory activity against certain proteases, which could be leveraged in the development of protease-targeted therapies. Furthermore, its structural similarity to naturally occurring amino acid derivatives has prompted investigations into its potential as a prodrug or a carrier for bioactive molecules. These findings underscore the versatility of 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyloxolan-3-ylformamido}butanoic acid in both chemical and biological contexts.

Looking ahead, researchers are exploring the incorporation of this compound into more complex molecular architectures, such as peptidomimetics and macrocyclic peptides. These efforts aim to harness its unique properties to enhance the pharmacokinetic and pharmacodynamic profiles of next-generation therapeutics. Collaborative studies between academic institutions and pharmaceutical companies are expected to accelerate the translation of these discoveries into clinical applications.

In conclusion, 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyloxolan-3-ylformamido}butanoic acid (CAS: 2171689-22-6) represents a promising candidate for advancing peptide-based drug discovery. Its synthetic accessibility, biological relevance, and potential for customization make it a valuable asset in the toolkit of medicinal chemists. Continued research in this area is likely to yield innovative solutions for addressing unmet medical needs.